Cas no 4371-01-1 (methyl(2-phenylethyl)propanedioic acid)

• Product name: methyl(2-phenylethyl)propanedioic acid
• CAS No: 4371-01-1
• MF: C₁₂H₁₄O₄
• MW: 222.23716
• MDL: MFCD28009806
• CID: 929151
• PubChem ID: 316219

methyl(2-phenylethyl)propanedioic acid Chemical and Physical Properties

Names and Identifiers

• methyl(2-phenylethyl)propanedioic acid
• 2-Methyl-2-phenethyl-malonic acid
• 2-methyl-2-(2-phenylethyl)propanedioic acid
• 2-Methyl-2-phenethylmalonic acid
• NSC243731
• CS-0342342
• 2-methyl-2-phenethyl-propanedioic acid
• 4371-01-1
• DTXSID70311514
• NSC-243731

• MDL： MFCD28009806
• Inchi： InChI=1S/C12H14O4/c1-12(10(13)14,11(15)16)8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key： OLXGONJGVSASEW-UHFFFAOYSA-N
• SMILES： CC(CCC1=CC=CC=C1)(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on methyl(2-phenylethyl)propanedioic acid

Introduction to Methyl(2-phenylethyl)propanedioic Acid (CAS No. 4371-01-1)

Methyl(2-phenylethyl)propanedioic acid, chemically designated as CAS No. 4371-01-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This dicarboxylic acid derivative features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and material science. The compound's molecular structure consists of a propandioic acid backbone substituted with a methyl group and an isopropyl side chain, further functionalized with a phenyl ring at the second carbon position of the isopropyl group.

The molecular formula of methyl(2-phenylethyl)propanedioic acid is C₁₂H₁₄O₄, reflecting its composition of 12 carbon atoms, 14 hydrogen atoms, and 4 oxygen atoms. This arrangement contributes to its complex reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of two carboxylic acid groups (-COOH) enhances its versatility, enabling participation in various chemical reactions such as esterification, amidation, and polycondensation processes.

In recent years, the pharmaceutical industry has shown increasing interest in methyl(2-phenylethyl)propanedioic acid due to its structural motifs that are reminiscent of bioactive molecules. Researchers have been exploring its derivatives as potential candidates for drug development, particularly in the areas of anti-inflammatory and analgesic therapies. The phenyl ring, a common pharmacophore in medicinal chemistry, is known for its ability to modulate receptor interactions and improve drug bioavailability. Additionally, the propanedioic acid moiety may contribute to the compound's ability to engage with biological targets through multiple binding interactions.

One of the most compelling aspects of CAS No. 4371-01-1 is its role as a precursor in the synthesis of more complex molecules. For instance, it can be used to prepare functionalized esters or amides that exhibit enhanced pharmacological properties. These derivatives have been investigated for their potential to interact with enzymes and receptors involved in pain signaling pathways, such as cyclooxygenase (COX) and microsomal prostaglandin E synthase-1 (mPGES). Preliminary studies suggest that certain analogs derived from this compound may offer novel therapeutic advantages over existing treatments.

The chemical synthesis of methyl(2-phenylethyl)propanedioic acid involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include the oxidation of appropriate precursors or the condensation of readily available carbonyl compounds. Advances in catalytic methods have enabled more efficient production methods, reducing the environmental impact associated with traditional synthetic strategies. These improvements align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

From a material science perspective, methyl(2-phenylethyl)propanedioic acid has also been explored for its potential applications in polymer chemistry. Its dicarboxylic acid functionality allows it to serve as a monomer or crosslinking agent in the synthesis of polyesters and polyamides. Such polymers exhibit tunable mechanical properties and biodegradability, making them suitable for use in biomedical materials, coatings, and specialty plastics. The incorporation of aromatic groups into these polymers can further enhance their thermal stability and chemical resistance.

The compound's reactivity also makes it a valuable tool in organic synthesis for constructing more complex molecular architectures. For example, it can undergo Diels-Alder reactions or other cycloaddition processes to form heterocyclic compounds that are prevalent in many natural products and pharmaceuticals. These transformations highlight the versatility of CAS No. 4371-01-1 as a building block for synthetic chemists seeking innovative solutions for drug discovery and material development.

In conclusion, methyl(2-phenylethyl)propanedioic acid (CAS No. 4371-01-1) represents a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a promising candidate for pharmaceutical applications, while its chemical reactivity provides opportunities for innovative synthetic methodologies. As research continues to uncover new possibilities for this compound, its importance in advancing both medicinal chemistry and material science is likely to grow further.